Cas no 2171833-52-4 (4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid
• CAS No: 2171833-52-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5846266
• PubChem ID: 165530767
• Update Time: 2025-06-08

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid
• EN300-1580950
• 2171833-52-4
• 4-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]azetidin-3-yl}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)28-14-17(15-28)8-7-13-23(29)30)27-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： GERSEKOBSZFCAH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid

Introduction to 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid (CAS No. 2171833-52-4)

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid, identified by its CAS number 2171833-52-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural complexity of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid arises from its unique combination of functional groups, which include an azetidine ring, a fluorene moiety, and an amino acid-derived side chain. These structural features contribute to its distinctive chemical properties and biological interactions, positioning it as a valuable candidate for further exploration in drug discovery.

The fluorene component in the molecule is particularly noteworthy, as fluorene derivatives are widely recognized for their stability and solubility characteristics. This makes 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid a suitable candidate for formulation into various pharmaceutical delivery systems. Additionally, the presence of the methoxycarbonyl group enhances the compound's reactivity, allowing for further modifications and derivatization, which is crucial in the iterative process of drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid with biological targets. These studies have revealed potential mechanisms by which this compound may exert its effects, particularly in modulating enzyme activity and receptor binding. For instance, preliminary data suggest that the azetidine ring may interact with specific pockets on protein targets, while the fluorene moiety could serve as a hydrophobic anchor, enhancing binding stability.

The azetidine ring is a key structural feature that contributes to the compound's versatility. Azetidine derivatives are known for their ability to mimic natural amino acids, which can be exploited in the design of peptidomimetics. This property makes 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yl}butanoic acid a promising candidate for developing drugs that target protein-protein interactions without triggering off-target effects associated with traditional small molecules.

In addition to its structural significance, 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidin-3-yllbutanoic acid has shown interesting pharmacokinetic properties in preclinical studies. The combination of hydrophobic and polar functional groups ensures adequate solubility while maintaining metabolic stability. This balance is critical for achieving optimal bioavailability and therapeutic efficacy. Furthermore, the compound's chemical stability under various conditions suggests that it could be suitable for long-term storage and formulation into stable pharmaceutical products.

The molecular recognition capabilities of 4-{1-(2-{((9H-fluoren-lO-)yI)methoxycarbonyI)amino}-Z-methylpropanoyIazetidin-l -ylJbutanoic acId have been further explored through crystallographic studies. These investigations have provided detailed insights into how the molecule interacts with its targets at the atomic level. Such high-resolution data is invaluable for guiding medicinal chemists in optimizing the compound's potency and selectivity. By understanding these interactions, researchers can make informed decisions about how to modify the structure to improve pharmacological properties.

Recent publications have highlighted the potential applications of 4-{1-(Z-{((\()H-fluorene-lO-)yI)methoxycarboxyI)amino}-Z-methylpropanoyIazetidin-l -yllbutanoic acId in treating various diseases. For example, studies suggest that this compound may have anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. Additionally, its ability to modulate enzyme activity has implications for treating metabolic disorders and neurodegenerative diseases. These findings underscore the importance of continued research into this promising molecule.

The synthesis of 4-{1-(Z-{((\()H-fluorene-lO-)yI)methoxycarboxyI)amino}-Z-methylpropanoyIazetidin-l -yllbutanoic acId presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this molecule efficiently.

As research progresses, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology will be essential for fully unlocking the potential of 4-(J-(Z-{((\()H-fluorene-lO-)yI)methoxycarboxyI)amino}-Z-methylpropanoyIazetidin-l -yllbutanoic acId. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and identify new therapeutic opportunities more rapidly than ever before.

In conclusion,4-(J-(Z-{((\()H-fluorene-lO-)yI)methoxycarboxyI)amino}-Z-methylpropanoyIazetidin-l -yllbutanoic acId (CAS No. 2171833-S2-S) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Continued investigation into this compound holds great promise for developing novel treatments for a wide range of diseases.